1,2-PyrrolidinedicarboxaMide, 4-aMino-N1-[1-(aMinocarbonyl)-1H-indol-3-yl]-N2-(2-hydroxy-2-phenylethyl)-, (2S,4S)-

• Molecular Formula: C23H26N6O4
• Molecular Weight: 450.5 g/mol
• IUPAC Name: (2S,4S)-4-amino-1-N-(1-carbamoylindol-3-yl)-2-N-(2-hydroxy-2-phenylethyl)pyrrolidine-1,2-dicarboxamide
• InChI: InChI=1S/C23H26N6O4/c24-15-10-19(21(31)26-11-20(30)14-6-2-1-3-7-14)29(12-15)23(33)27-17-13-28(22(25)32)18-9-5-4-8-16(17)18/h1-9,13,15,19-20,30H,10-12,24H2,(H2,25,32)(H,26,31)(H,27,33)/t15-,19-,20?/m0/s1
• InChI Key: DVRXJLCPNDQHSJ-YMNQCSKTSA-N
• Isomeric SMILES: C1[C@@H](CN([C@@H]1C(=O)NCC(C2=CC=CC=C2)O)C(=O)NC3=CN(C4=CC=CC=C43)C(=O)N)N
• Canonical SMILES: C1C(CN(C1C(=O)NCC(C2=CC=CC=C2)O)C(=O)NC3=CN(C4=CC=CC=C43)C(=O)N)N

Description

The compound 1,2-Pyrrolidinedicarboxamide, 4-amino-N1-[1-(aminocarbonyl)-1H-indol-3-yl]-N2-(2-hydroxy-2-phenylethyl)-, (2S,4S)- is a chiral pyrrolidine derivative with a stereochemically defined (2S,4S) configuration. Its structure features:

• A pyrrolidine core substituted with two carboxamide groups at positions 1 and 2.
• Stereochemistry: The (2S,4S) configuration is critical for binding specificity in biological systems, as seen in analogous kinase inhibitors like Alpelisib ().

Biological Activity

1,2-Pyrrolidinedicarboxamide, specifically the compound 4-amino-N1-[1-(aminocarbonyl)-1H-indol-3-yl]-N2-(2-hydroxy-2-phenylethyl)-, (2S,4S)- is a complex organic molecule that has garnered attention for its potential biological activities. This compound features a pyrrolidine core and is characterized by its unique substituents that may influence its pharmacological properties.

The biological activity of this compound is primarily linked to its interaction with specific receptors and enzymes in the body. It has been identified as a modulator of the oxytocin receptor (OT-R), which is significant in various physiological processes such as labor, social bonding, and stress response. The antagonistic action on the OT-R suggests potential therapeutic applications in conditions related to oxytocin dysregulation, such as premature labor and dysmenorrhea .

Antiproliferative Properties

Recent studies have highlighted the antiproliferative effects of similar pyrrolidine derivatives. For example, compounds with structural similarities have shown promising results against various cancer cell lines by inhibiting cell growth through mechanisms involving protein kinases . The antiproliferative activity is often quantified using GI50 values , which indicate the concentration required to inhibit cell growth by 50%.

Table 1: Antiproliferative Activity of Related Compounds

Compound Name	GI50 Value (nM)	Target Cell Lines
Compound A	31	Cancer Line 1
Compound B	36	Cancer Line 2
1,2-Pyrrolidinedicarboxamide	TBD	TBD

Clinical Applications

In preclinical models, compounds similar to 1,2-Pyrrolidinedicarboxamide have demonstrated efficacy in treating conditions mediated by the oxytocin receptor. For instance, studies indicate that these compounds can effectively prevent premature labor in animal models by blocking oxytocin's action .

Research Findings

Research has also focused on the synthesis and evaluation of indole-based derivatives that exhibit significant biological activity. For example, a series of indole-2-carboxamides were synthesized and evaluated for their antiproliferative effects against cancer cell lines, demonstrating varying degrees of potency depending on their structural modifications .

Safety and Toxicity

Understanding the safety profile of 1,2-Pyrrolidinedicarboxamide is crucial for its potential therapeutic use. Toxicological assessments are necessary to determine any adverse effects associated with its use. Preliminary data suggest that while some derivatives show promising activity, comprehensive studies are needed to evaluate their safety in vivo .

Comparison with Similar Compounds

Alpelisib (BYL-719)

Structure : (2S)-N1-[4-Methyl-5-(2-(2,2,2-trifluoro-1,1-dimethylethyl)-4-pyridinyl)-2-thiazolyl]-1,2-pyrrolidinedicarboxamide.
Key Features :

• Molecular Weight : 441.47 g/mol (C19H22F3N5O2S).
• Substituents : A thiazolyl-pyridinyl group at N1 and a trifluoro-dimethylethyl moiety, enhancing hydrophobic interactions and metabolic stability.
• Activity : Potent PI3Kα inhibitor (IC50 = 5 nM), used in oncology.

Comparison :

• The (2S,4S) stereochemistry may confer distinct conformational preferences compared to Alpelisib’s (2S) configuration.

(2R)-N1-(3-Fluorophenyl)-N2-(3-Methylbutyl)-1,2-Pyrrolidinedicarboxamide

Structure: C17H24FN3O2 (Monoisotopic mass: 321.185255). Key Features:

• Substituents : A 3-fluorophenyl group at N1 and a branched 3-methylbutyl group at N2.
• Stereochemistry : (2R) configuration, contrasting with the target compound’s (2S,4S) setup.

Comparison :

• The fluorophenyl group may enhance metabolic stability compared to the target’s indole-urea group.
• The (2R) configuration could lead to divergent interactions in chiral environments, such as enzyme active sites.

2S,4R-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[(1S,2S)-2-Hydroxy-1,2-diphenylethyl]-2-Pyrrolidinecarboxamide

Structure : C25H36N2O3Si (Molecular weight: 440.65 g/mol).
Key Features :

• Substituents : A silyl-protected hydroxy group at position 4 and a diphenylethyl group at N2.
• Stereochemistry : (2S,4R), differing from the target’s (2S,4S) configuration.

Comparison :

• The silyl ether group introduces steric bulk and lipophilicity, which may affect membrane permeability.
• The diphenylethyl group shares similarities with the target’s 2-hydroxy-2-phenylethyl substituent but lacks the hydroxyl group’s hydrogen-bonding capacity.

Research Findings and Implications

Stereochemical Impact on Activity

• The (2S,4S) configuration of the target compound likely imposes a rigid conformation, optimizing interactions with chiral binding pockets in enzymes. This contrasts with Alpelisib’s single (2S) stereocenter, which may allow greater flexibility.

Role of Substituents

• Indole-Urea vs.
• Hydroxy-Phenylethyl vs. Diphenylethyl : The hydroxyl group in the target compound could enhance solubility or participate in polar interactions absent in the silyl-protected derivative.

Q & A

Q. What experimental methods are recommended for structural elucidation of this compound?

Structural characterization should combine X-ray crystallography (for absolute stereochemical confirmation) and high-resolution NMR spectroscopy. For example, $^1H$- and $^13C$-NMR can resolve the (2S,4S) configuration and indole/amide proton environments, while 2D techniques (COSY, HSQC) clarify connectivity. Computational validation using Gaussian-based DFT calculations (e.g., geometry optimization at the B3LYP/6-31G* level) can cross-verify experimental data .

Q. How can researchers design a synthesis strategy for this compound?

A multi-step approach is typical:

• Step 1 : Construct the (2S,4S)-pyrrolidine core via asymmetric catalysis (e.g., proline-mediated organocatalysis).
• Step 2 : Introduce the 1-(aminocarbonyl)-1H-indol-3-yl group via Buchwald-Hartwig coupling under Pd catalysis.
• Step 3 : Attach the 2-hydroxy-2-phenylethyl moiety using a nucleophilic substitution or reductive amination. Purification via flash chromatography (silica gel, CH$_2$Cl$_2$/MeOH gradients) ensures high enantiomeric purity (>98%) .

Q. What safety protocols are critical for handling this compound?

• PPE : Wear nitrile gloves, goggles, and a lab coat.
• Ventilation : Use fume hoods to avoid inhalation of fine particulates.
• Spill Management : Neutralize spills with inert adsorbents (e.g., vermiculite) and dispose as hazardous waste.
• Storage : Keep in amber vials under argon at –20°C to prevent hydrolysis of the amide bonds .

Advanced Research Questions

Q. How can reaction mechanisms involving this compound be studied computationally?

Density Functional Theory (DFT) simulations (e.g., using Gaussian 09 with M06-2X/def2-TZVP) model transition states and energy barriers. For example, analyze Pd-catalyzed coupling steps by tracking electron density shifts in the HOMO/LUMO of the indole-pyrrolidine system. Compare computed activation energies (<i>ΔG‡</i>) with experimental kinetic data to validate mechanisms .

Q. What strategies identify biological targets or interactions for this compound?

• Molecular Docking : Use AutoDock Vina to screen against protein databases (e.g., PDB) focusing on indole-binding domains (e.g., kinase ATP pockets).
• SAR Studies : Modify the hydroxy-phenylethyl group to assess steric/electronic effects on binding affinity.
• Cellular Assays : Test cytotoxicity (MTT assay) and target engagement (FRET-based probes) in cancer cell lines .

Q. How should researchers resolve contradictions between computational predictions and experimental data?

Case Example: If DFT predicts a stable conformation but NMR shows unexpected rotameric equilibria:

• Step 1 : Re-optimize calculations with solvent effects (e.g., PCM model for DMSO).
• Step 2 : Perform variable-temperature NMR to quantify rotational barriers.
• Step 3 : Adjust computational parameters (e.g., inclusion of dispersion corrections) to align theory with observation .

Q. What role does stereochemistry play in its catalytic or biological activity?

The (2S,4S) configuration ensures proper spatial alignment of the indole and hydroxy-phenylethyl groups. For instance:

• Catalysis : The 4-amino group’s orientation enhances Pd coordination in cross-coupling reactions.
• Bioactivity : Stereospecific hydrogen bonding with kinase active sites (e.g., PI3Kα) improves inhibitor potency. Compare with (2S,4R) diastereomers (see for stereoisomer data) .

Q. Which analytical techniques quantify degradation products under varying pH/temperature?

• HPLC-MS : Use a C18 column (gradient: 0.1% formic acid in H$_2$O/ACN) to separate hydrolyzed amides.
• TGA/DSC : Monitor thermal decomposition onset temperatures.
• pH Stability Studies : Incubate at pH 2–12 (37°C) and track degradation via $^1H$-NMR peak integration .

Q. How does this compound function in catalytic systems (e.g., asymmetric synthesis)?

As a ligand, its rigid pyrrolidine scaffold and indole NH group stabilize metal centers (e.g., Pd$^0$/Pd$^{II}$) in decarboxylative cross-couplings. Key parameters:

• Turnover Number (TON) : Optimize by varying Pd:ligand ratios (1:1 to 1:3).
• Enantioselectivity : Achieve >90% ee using chiral auxiliaries on the hydroxy-phenylethyl group .

Q. What computational tools predict its stability/reactivity in novel reaction environments?

• MD Simulations : Use GROMACS to assess solvation effects in ionic liquids.
• Reactivity Descriptors : Calculate Fukui indices (via Multiwfn) to identify nucleophilic/electrophilic sites.
• Degradation Pathways : Apply ADF’s COSMO-RS to model hydrolysis kinetics in aqueous/organic mixtures .